Cas no 1420034-39-4 (3-Chloro-2-(morpholin-4-yl)pyridin-4-ol)

• Product Name: 3-Chloro-2-(morpholin-4-yl)pyridin-4-ol
• CAS No: 1420034-39-4
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 3043760
• Update Time: 2025-10-23

3-Chloro-2-(morpholin-4-yl)pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(morpholin-4-yl)pyridin-4-ol
• 4-Pyridinol, 3-chloro-2-(4-morpholinyl)-

• Inchi： 1S/C9H11ClN2O2/c10-8-7(13)1-2-11-9(8)12-3-5-14-6-4-12/h1-2H,3-6H2,(H,11,13)
• InChI Key： UDRZLOHAKIUJNA-UHFFFAOYSA-N
• SMILES： C1(N2CCOCC2)=NC=CC(O)=C1Cl

Additional information on 3-Chloro-2-(morpholin-4-yl)pyridin-4-ol

Comprehensive Overview of 3-Chloro-2-(morpholin-4-yl)pyridin-4-ol (CAS No. 1420034-39-4)

3-Chloro-2-(morpholin-4-yl)pyridin-4-ol (CAS No. 1420034-39-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core substituted with chloro and morpholine groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, combining a pyridine ring with a morpholine moiety, offers distinct reactivity patterns, making it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

The growing interest in 3-Chloro-2-(morpholin-4-yl)pyridin-4-ol aligns with broader trends in medicinal chemistry, where heterocyclic compounds are pivotal for developing therapeutics. Recent studies highlight its role in synthesizing kinase inhibitors, a class of drugs critical for treating cancers and inflammatory diseases. Additionally, its chloro-substituted pyridine scaffold is being investigated for agrochemical applications, such as crop protection agents, due to its stability and bioactivity. As sustainability becomes a global priority, the compound's potential in green chemistry—such as catalytic transformations—is also under scrutiny.

From a technical perspective, CAS No. 1420034-39-4 exhibits notable physicochemical properties, including moderate solubility in polar solvents and thermal stability up to 200°C. These traits facilitate its use in multi-step synthetic routes. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and structure. Industry professionals often search for "synthesis methods for 3-Chloro-2-(morpholin-4-yl)pyridin-4-ol" or "applications of morpholine derivatives," reflecting its relevance in R&D. Furthermore, the compound's compatibility with cross-coupling reactions expands its utility in creating complex molecular architectures.

In the context of market demand, 3-Chloro-2-(morpholin-4-yl)pyridin-4-ol is part of a larger trend favoring tailor-made intermediates for precision medicine. Its niche applications, such as in PET radiopharmaceuticals, are gaining traction, driven by advancements in diagnostic imaging. Regulatory compliance and scalable production methods are frequently discussed topics, emphasizing the need for high-purity batches. As AI-driven drug discovery accelerates, computational studies on this compound's ADMET profiles (Absorption, Distribution, Metabolism, Excretion, Toxicity) are also rising, addressing questions like "how to optimize morpholine-containing drugs."

To summarize, 3-Chloro-2-(morpholin-4-yl)pyridin-4-ol (CAS No. 1420034-39-4) represents a convergence of innovation in synthetic chemistry and applied life sciences. Its multifaceted applications—from pharmaceuticals to agrochemicals—underscore its importance in modern research. With ongoing investigations into its mechanistic roles and eco-friendly synthesis, this compound is poised to remain a focal point in scientific and industrial discourse.